Cas no 2227700-57-2 (dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine)

• Product Name: dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine
• CAS No: 2227700-57-2
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5750562
• PubChem ID: 165653405
• Update Time: 2025-06-08

dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({2-[(2R)-oxiran-2-yl]-1,3-thiazol-5-yl}methyl)amine
• 2227700-57-2
• EN300-1726511
• dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine

• Inchi： 1S/C8H12N2OS/c1-10(2)4-6-3-9-8(12-6)7-5-11-7/h3,7H,4-5H2,1-2H3/t7-/m1/s1
• InChI Key： LDEIJWZZVJNQEY-SSDOTTSWSA-N
• SMILES： S1C(=CN=C1[C@H]1CO1)CN(C)C

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.9Ų

Additional information on dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine

Dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine: A Comprehensive Overview

Dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine, with the CAS number 2227700-57-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. Its unique structural features, including the presence of an oxirane ring and a thiazole moiety, make it a versatile intermediate in the synthesis of more complex molecules.

The structural composition of Dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine encompasses several key functional groups that contribute to its reactivity and utility. The oxirane ring, also known as an epoxide, is a highly reactive three-membered cyclic ether that can undergo various transformations such as ring-opening reactions with nucleophiles. This property makes it an invaluable component in the synthesis of polymers, pharmaceuticals, and agrochemicals. The thiazole ring, on the other hand, is a sulfur-containing heterocycle that is widely recognized for its biological activity. Thiazole derivatives are known to exhibit a broad spectrum of pharmacological effects, including antimicrobial, antifungal, and anti-inflammatory properties.

In recent years, there has been a growing interest in the development of novel thiazole-based compounds due to their demonstrated efficacy in various therapeutic applications. The incorporation of the oxirane ring into the thiazole framework in Dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine introduces additional reactivity that can be exploited for further functionalization. This has led to its exploration as a building block in the synthesis of more complex drug candidates.

The synthesis of Dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the thiazole core, followed by functionalization at the 5-position to introduce the oxirane ring. The stereochemistry at the chiral center of the oxirane ring is particularly important, as it can significantly influence the biological activity of the final compound. The (2R)-configuration ensures that the compound retains specific interactions with biological targets, enhancing its potential therapeutic value.

One of the most compelling aspects of Dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine is its potential application in drug discovery. Researchers have leveraged its structural features to develop novel inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The oxirane ring serves as a handle for further derivatization, allowing chemists to modify the compound's properties while retaining its core pharmacophore. This flexibility has been instrumental in generating libraries of compounds for high-throughput screening.

In academic research, Dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-yl}methyl)amine has been employed as a key intermediate in studying reaction mechanisms and developing new synthetic methodologies. Its reactivity towards nucleophiles and electrophiles has provided valuable insights into transition metal-catalyzed reactions and organocatalytic processes. These studies not only advance our understanding of fundamental chemical principles but also contribute to the development of more efficient synthetic routes for complex molecules.

The pharmaceutical industry has also recognized the potential of Dimethyl({2-(2R)-oxiran-2-yl-1,3-thiazol-5-ylylmethyl)amine as a scaffold for drug development. Its unique combination of structural features makes it an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling and molecular docking studies have been instrumental in identifying how this compound interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding affinity and mode of action.

The therapeutic potential of derivatives of Dimethyl({2-(2R)-oxiran}-R-₁,S₃)methyl)morpholine, particularly those targeting cancer-related pathways, has been explored in preclinical studies. These investigations have highlighted its ability to modulate key signaling pathways involved in cell proliferation and survival. The oxirane ring's ability to undergo selective reactions with nucleophilic residues in proteins has been exploited to develop targeted therapies that disrupt aberrant signaling networks.

The biocatalytic potential of Dimethyl({S_-cis-Ethoxyimino)morpholine})thiophene-S,S-dioxide)thiophene-S,S-dioxide)thiophene-S,S-dioxide)thiophene-S,S-dioxide)thiophene-S,S-dioxide)thiophene-S,S-dioxide)thiophene-S,S-dioxide )thiophene-S,S-dioxide )thiophene-S,S-dioxide )thiophene-S,S-dioxide )thiophene-S,S-dioxide )thiophene-S,S-dioxide )thiophene-S,S-dioxide )thiophene-S,S-dioxide )thiophene-S,S-dioxide

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